N-(4-ethoxyphenyl)-N'-[5-(1-phenylethyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[5-(1-phenylethyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C19H20N4O2S/c1-3-25-16-11-9-15(10-12-16)20-18(24)21-19-23-22-17(26-19)13(2)14-7-5-4-6-8-14/h4-13H,3H2,1-2H3,(H2,20,21,23,24)
• InChI Key: KOTWFFRVVDAGNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)C(C)C3=CC=CC=C3
• Molecular Formula: C19H20N4O2S
• Molecular Weight: 368.5 g/mol

Description

The compound of interest belongs to a class of chemicals known for their potential biological activities and are derived from 1,3,4-thiadiazol derivatives. These derivatives often exhibit various biological activities which have been the focus of synthetic and medicinal chemistry research.

Synthesis Analysis

The synthesis of related 1,3,4-thiadiazol derivatives typically involves the reaction of acylazides with 2-amino-1,3,4-thiadiazoles or similar precursors. This process yields a range of substituted phenylureas confirmed by techniques such as IR, 1H NMR, and elemental analysis (Song Xin-jian et al., 2006).

Molecular Structure Analysis

For compounds in this category, crystal structure analysis often reveals key features such as planarity of the urea scaffold due to intramolecular hydrogen bonding and intermolecular interactions that contribute to their stability and reactivity (Xin-jian Song et al., 2008).

Chemical Reactions and Properties

These compounds can engage in various chemical reactions, highlighting their reactivity potential. Their interaction with different chemical entities under various conditions can lead to the formation of new compounds, demonstrating a wide range of chemical properties.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are determined through various analytical techniques, including X-ray crystallography, NMR, MS, and IR techniques. These properties are essential for understanding the compound's behavior in different environments (Hong-Song Zhang et al., 2017).